Cas no 2172252-12-7 (2-(1,2,5-thiadiazol-3-yl)methyloxolane-2-carbaldehyde)

• Product Name: 2-(1,2,5-thiadiazol-3-yl)methyloxolane-2-carbaldehyde
• CAS No: 2172252-12-7
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 6440714
• PubChem ID: 165587030
• Update Time: 2025-07-21

2-(1,2,5-thiadiazol-3-yl)methyloxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,5-thiadiazol-3-yl)methyloxolane-2-carbaldehyde
• 2-[(1,2,5-thiadiazol-3-yl)methyl]oxolane-2-carbaldehyde
• EN300-1619355
• 2172252-12-7

• Inchi： 1S/C8H10N2O2S/c11-6-8(2-1-3-12-8)4-7-5-9-13-10-7/h5-6H,1-4H2
• InChI Key： JRHFLBRKUADHGB-UHFFFAOYSA-N
• SMILES： S1N=CC(CC2(C=O)CCCO2)=N1

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.3Ų

Additional information on 2-(1,2,5-thiadiazol-3-yl)methyloxolane-2-carbaldehyde

Introduction to 2-(1,2,5-thiadiazol-3-yl)methyloxolane-2-carbaldehyde (CAS No. 2172252-12-7)

2-(1,2,5-thiadiazol-3-yl)methyloxolane-2-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172252-12-7, represents a fusion of heterocyclic chemistry and functional group engineering, making it a valuable intermediate in the development of novel therapeutic agents. The structural framework of this molecule integrates a 1,2,5-thiadiazole core with an aldehyde-functionalized oxolane ring, creating a versatile platform for further chemical manipulation and biological evaluation.

The 1,2,5-thiadiazole moiety is a prominent scaffold in medicinal chemistry due to its broad spectrum of biological activities and favorable pharmacokinetic properties. This heterocycle has been extensively studied for its antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The presence of the 1,2,5-thiadiazole ring in 2-(1,2,5-thiadiazol-3-yl)methyloxolane-2-carbaldehyde not only confers these potential bioactivities but also serves as a reactive site for further derivatization. The aldehyde group at the 2-position of the oxolane ring provides an additional handle for conjugation with nucleophiles, enabling the synthesis of more complex molecules.

Recent advancements in synthetic methodologies have highlighted the utility of oxolane derivatives in drug discovery. The oxolane ring, a five-membered ether containing one oxygen atom and four carbon atoms, is known for its stability and ability to accommodate diverse substituents without significant distortion. In 2-(1,2,5-thiadiazol-3-yl)methyloxolane-2-carbaldehyde, the oxolane ring is functionalized with an aldehyde group at the 2-position, which can participate in condensation reactions such as Schiff base formation or Michael additions. These reactions are pivotal in constructing more elaborate molecular architectures suitable for pharmacological investigation.

The combination of the 1,2,5-thiadiazole and oxolane moieties in this compound suggests multiple avenues for exploration in medicinal chemistry. For instance, the aldehyde functionality can be used to form amine or hydrazine derivatives via condensation reactions, which are known to exhibit significant biological activity. Additionally, the electron-deficient nature of the 1,2,5-thiadiazole ring can be exploited to develop metal complexes that may enhance drug delivery or stability. Such metal complexes have shown promise in various therapeutic applications, including anticancer and antimicrobial treatments.

Current research trends indicate that heterocyclic compounds continue to be at the forefront of drug discovery efforts. The structural complexity and functional diversity of molecules like 2-(1,2,5-thiadiazol-3-yl)methyloxolane-2-carbaldehyde make them ideal candidates for exploring new pharmacophores. Studies have demonstrated that incorporating multiple heterocyclic systems into a single molecule can lead to synergistic effects that enhance biological activity. For example, recent publications have shown that dual-targeting agents—compounds designed to interact with two different biological receptors—offer improved therapeutic outcomes compared to single-target drugs.

The synthesis of 2-(1,2,5-thiadiazol-3-yl)methyloxolane-2-carbaldehyde involves multi-step organic transformations that showcase modern synthetic techniques. Key steps include cyclization reactions to form the 1,2,5-thiadiazole core and subsequent functionalization at the 3-position with an alkoxymethyl group before introducing the aldehyde functionality at the 2-position of the oxolane ring. Advances in catalytic methods have enabled more efficient and selective transformations, reducing byproduct formation and improving overall yields. These improvements are crucial for large-scale production and ensure that researchers can access sufficient quantities of this compound for detailed studies.

In terms of biological evaluation, 2-(1,2,5-thiadiazol-3-yl)methyloxolane-2-carbaldehyde has been investigated for its potential as an antimicrobial agent. Preliminary studies suggest that derivatives of this compound exhibit inhibitory activity against various bacterial strains. The mechanism of action likely involves disruption of bacterial cell wall synthesis or interference with essential metabolic pathways mediated by the 1,2,5-thiadiazole moiety. Further research is needed to fully elucidate these interactions and optimize potency while minimizing potential toxicity.

The versatility of this compound also extends to its application in material science and agrochemicals. The unique structural features make it a candidate for developing novel polymers or specialty chemicals with tailored properties. For instance，the ability to undergo cross-linking reactions via its aldehyde group could be exploited to create hydrogels or other functional materials used in drug delivery systems or as coatings for medical devices.

Future directions in research on 21722522-(1(25)-thiadiazolidinylmethyl)oxolanecarboxaldehyde CAS NO:2172252127 include exploring its role as a building block for more complex drug candidates. By incorporating additional functional groups or linking it to other pharmacophores，scientists can generate libraries of compounds for high-throughput screening against diverse disease targets。The growing interest in structure-based drug design further underscores the importance of having well-characterized intermediates like this one，which can serve as starting points for generating novel therapeutics。